Cas no 2172243-57-9 (2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic acid
• CAS No: 2172243-57-9
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 6410161
• PubChem ID: 165523676
• Update Time: 2025-10-28

2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic acid
• EN300-1560122
• 2172243-57-9
• 2-{N-cyclopropyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}acetic acid

• Inchi： 1S/C24H21N3O5S/c28-21(29)12-27(14-9-10-14)22(30)20-11-25-23(33-20)26-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11,14,19H,9-10,12-13H2,(H,28,29)(H,25,26,31)
• InChI Key： TWUQAYIYMNSIJZ-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC=C1C(N(CC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 463.12019195g/mol
• Monoisotopic Mass: 463.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 137Ų

Additional information on 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic acid

Compound CAS No. 2172243-57-9: 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic Acid

The compound with CAS number 2172243-57-9, named as 2-{N-cyclopropyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}acetic acid, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is further substituted with a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) group, both of which are known to enhance the stability and bioavailability of the molecule. The presence of the Fmoc group also suggests that this compound may be utilized in peptide synthesis or as a protecting group in organic chemistry.

Recent studies have highlighted the importance of thiazole derivatives in targeting specific cellular pathways associated with cancer progression. For instance, research has shown that certain thiazole-containing compounds can inhibit the activity of kinases, which are crucial for cell signaling and proliferation. This makes them promising candidates for the development of targeted therapies against various malignancies.

In addition to its potential in oncology, this compound has also been investigated for its anti-inflammatory properties. The cyclopropyl group within its structure contributes to its lipophilicity, which may enhance its ability to penetrate cellular membranes and exert its effects at the molecular level. Furthermore, the Fmoc group not only stabilizes the molecule but also plays a role in modulating its pharmacokinetic properties, making it more suitable for systemic administration.

From a synthetic standpoint, the preparation of this compound involves a series of intricate organic reactions, including coupling reactions and protection/deprotection strategies. The use of Fmoc chemistry in its synthesis underscores its importance in modern peptide synthesis and drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. Molecular docking studies have revealed that it exhibits strong binding interactions with key enzymes involved in inflammation and cancer metastasis, further validating its therapeutic potential.

In conclusion, the compound with CAS number 2172243-57-9 represents a cutting-edge development in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset in the pursuit of novel therapeutic agents for treating complex diseases such as cancer and inflammatory disorders.